Cas no 693773-01-2 (4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)-)

• Product name: 4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)-
• CAS No: 693773-01-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 387498
• PubChem ID: 23149953

4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 4-(2-methoxyphenyl)-
• 4-(2-methoxyphenyl)-4-Piperidinecarbonitrile
• 4-(2-methoxyphenyl)piperidine-4-carbonitrile
• DTXSID50631025
• AKOS015150297
• FT-0716121
• NAXXNQMTMBJFAG-UHFFFAOYSA-N
• SCHEMBL615237
• 693773-01-2

• Inchi： InChI=1S/C13H16N2O/c1-16-12-5-3-2-4-11(12)13(10-14)6-8-15-9-7-13/h2-5,15H,6-9H2,1H3
• InChI Key： NAXXNQMTMBJFAG-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C2(CCNCC2)C#N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45Ų
• XLogP3: 1.5